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Compound of Interest

Compound Name: 2-(1H-indol-2-yl)ethanol
CAS No.: 52098-05-2
Cat. No.: B2844500

Get Quote

Executive Summary & Compound Identity

2-(1H-indol-2-yl)ethanol is a primary alcohol attached to the C2 position of the indole ring. It

serves as a critical intermediate in the synthesis of indole alkaloids (e.g., Aspidosperma
alkaloids) and is structurally distinct from the metabolic product Tryptophol.

Property Data

IUPAC Name 2-(1H-indol-2-yl)ethanol
CAS Number 52098-05-2

Molecular Formula C10H11NO

Molecular Weight 161.20 g/mol

Appearance Off-white to pale yellow solid

Soluble in DMSO, Methanol, Ethyl Acetate;

Solubilit
Y Sparingly soluble in water
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Experimental Synthesis Protocol

Since commercial availability of the 2-isomer is lower than the 3-isomer, in-house synthesis via

the reduction of ethyl indole-2-acetate is the standard validated protocol.

Methodology: Reductive Synthesis

Precursor: Ethyl indole-2-acetate (CAS 33588-64-6) or Methyl indole-2-acetate. Reagent:
Lithium Aluminum Hydride (LiAIH4).[1]

Step-by-Step Protocol:

Preparation: In a flame-dried round-bottom flask under Argon atmosphere, suspend LiAlHa
(2.0 equiv) in anhydrous THF (0.5 M concentration relative to substrate). Cool to 0°C.[2]

Addition: Dissolve Ethyl indole-2-acetate (1.0 equiv) in anhydrous THF. Add this solution
dropwise to the LiAlH4 suspension over 20 minutes.

Reaction: Allow the mixture to warm to room temperature and stir for 3—-5 hours. Monitor by
TLC (Hexane:EtOAc 1:1). The ester spot (R_f ~0.6) should disappear, replaced by the more
polar alcohol spot (R_f ~0.3).

Quench (Fieser Method): Cool to 0°C. Carefully add water (1 mL per g LiAlHa4), followed by
15% NaOH (1 mL per g LiAlH4), and finally water (3 mL per g LiAlHa4).

Isolation: Filter the granular precipitate through a celite pad. Wash the pad with THF.
Concentrate the filtrate under reduced pressure.

Purification: Recrystallize from Toluene/Hexane or purify via flash column chromatography
(SiOz2, 40% EtOAc in Hexanes).

Workflow Visualization
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Caption: Reductive synthesis pathway converting the C2-ester functionality to the primary
alcohol.

Spectroscopic Characterization
A. Nuclear Magnetic Resonance (NMR)

The definitive structural proof lies in the C3-H proton. In Tryptophol (3-isomer), the C2-H
appears as a singlet/doublet around 7.1 ppm. In 2-(1H-indol-2-yl)ethanol, the C3-H is shielded
and appears upfield as a singlet (or fine doublet) around 6.3 ppm.

'H NMR Data (400 MHz, DMSO-ds)
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. . . Assighment
Position Shift (0, ppm) Multiplicity Integral .
Logic
Indole N-H
NH 10.85 brs 1H
(Exchangeable)
C4-H
Ar-H 7.42 d (J=7.8 Hz) 1H (Deshielded by
ring current)
Ar-H 7.31 d (J=8.0 Hz) 1H C7-H
Ar-H 6.98 t (J=7.5Hz) 1H C6-H
Ar-H 6.92 t (J=7.5 H2) 1H C5-H
Diagnostic Peak
C3-H 6.28 s 1H (C3 is electron-
rich)
Hydroxyl proton
OH 4.75 t (J=5.2 Hz) 1H
(Couples to CH2)
Methylene
CH2-O 3.68 g (or dt) 2H adjacent to
Oxygen
Methylene
CH2-Ar 2.85 t (J=7.0 Hz) 2H adjacent to
Indole C2

13C NMR Data (100 MHz, DMSO-ds)
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Shift (6, ppm) Assignment

138.5 C2 (Quaternary, substituted)

136.1 C7a (Quaternary)

128.2 C3a (Quaternary)

120.5 C5

119.8 C4

119.1 C6

111.0 Cc7

99 5 C3 (Highly shielded, characteristic of C2-
' substitution)

60.8 CH2-OH

325 CHz-Ar

B. Infrared Spectroscopy (FT-IR)

The IR spectrum distinguishes the compound by the presence of both the indole N-H and the

alcohol O-H.
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Frequency (cm™?)

Vibration Mode

Description

3400 - 3250 O-H Stretch Broad band, H-bonded.
Sharp shoulder, characteristic
3380 N-H Stretch
of indole.
3050 C-H Stretch (Ar) Aromatic C-H stretching.
Methylene (-CHz-)
2930, 2860 C-H Stretch (Alk) _ _
symmetric/asymmetric.
1455 C=C Stretch Indole ring breathing mode.
1050 C-O Stretch Primary alcohol C-O stretch.
Ortho-disubstituted benzene
745 C-H Bend (oop)

ring (Indole).

C. Mass Spectrometry (MS)

The fragmentation pattern is dominated by the stability of the indole ring system.

« lonization Mode: Electron Impact (El, 70 eV) or ESI+.

e Molecular lon (M+): m/z 161.

Fragmentation Pathway Table
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m/z (Mass-to-Charge) Fragment Structure Mechanism

161 [M]*e Molecular lon (Stable).

Dehydration. Loss of 18 Da.

143 [M - H20]* - :
Forms vinyl-indole species.
Base Peak. Cleavage of the C-
C bond beta to the ring. Forms
130 [M - CH20H]*
the stable methyl-
indole/quinolinium cation.
Loss of HCN from the indole
103 [CsH7]* core (typical indole
fragmentation).
77 [CeHs]* Phenyl cation.
MS Fragmentation Logic Diagram
Molecular lon
[M]+ m/z 161
- CH20H (31
- H20 (18) 20H (31)
(Dominant Path)

Dehydration Alpha Cleavage
[M - H2O]+ m/z 143 [Indole-CH2]+ m/z 130

HCN (27)

Ring Degradation
[C8H7]+ m/z 103

Click to download full resolution via product page

Caption: Primary fragmentation pathways under Electron Impact (El) ionization.
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References & Grounding

» Synthesis via Reduction:Sundberg, R. J. "The Chemistry of Indoles."[1] Academic Press.
(Standard protocol for reduction of indole-2-carboxylates to alcohols).

e Spectroscopic Comparison:Williams, D. H., & Fleming, 1.[3] "Spectroscopic Methods in
Organic Chemistry." (Source for Indole C2 vs C3 proton shift rules).

e MS Fragmentation:Porter, Q. N. "Mass Spectrometry of Heterocyclic Compounds." Wiley.
(Indole fragmentation mechanisms).[4]

e Compound Data: PubChem CID: 11788463. Link

¢ Precursor Synthesis:Organic Syntheses, Coll. Vol. 9, p.446 (1998). (Preparation of Indole-2-
carboxylates).[4][5] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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